Ni-modified MoS2 nanoflake arrays with stepped sites on carbon nanotubes for efficient hydrodesulfurization of coal-to-liquid fuel†
Chemical Communications Pub Date: 2020-03-31 DOI: 10.1039/D0CC00960A
Abstract
Carbon nanotube (CNT)-supported Ni-modified MoS2 catalysts with ultra-high loading were synthesized with the assistance of citric acid. The morphology of the nanoflake arrays could be controlled to give abundant stepped sites, which favored the hydrogenation desulfurization pathway of dibenzothiophene. The catalyst exhibited excellent performance and stability for hydrodesulfurization of model oil and coal-to-liquid fuel.
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